Cas no 218288-43-8 (2-Chloro-N-(3-cyanophenyl)acetamide)

• Product Name: 2-Chloro-N-(3-cyanophenyl)acetamide
• CAS No: 218288-43-8
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD00116193
• CID: 243482
• PubChem ID: 735767
• Update Time: 2025-04-19

2-Chloro-N-(3-cyanophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(3-cyanophenyl)-
• 2-Chloro-N-(3-cyanophenyl)acetamide
• F2158-1344
• N-chloroacetyl-3-cyanoaniline
• FT-0710499
• AKOS000265172
• 2-Chloro-N-(3-cyanophenyl)-acetamide
• MFCD00116193
• CS-0218652
• SSCHGFNXYGVLSG-UHFFFAOYSA-N
• EN300-01617
• F79776
• N1-(3-cyanophenyl)-2-chloroacetamide
• 218288-43-8
• BS-10293
• 2-chloro-N-(3-cyano-phenyl)-acetamide
• DTXSID50352824
• SCHEMBL4007314
• Z56889398
• 4,4-dihexylazoxybenzene
• Acetamide, 2-chloro-N-(3-cyanophenyl)-
• ALBB-021174
• STL141064

• MDL： MFCD00116193
• Inchi： 1S/C9H7ClN2O/c10-5-9(13)12-8-3-1-2-7(4-8)6-11/h1-4H,5H2,(H,12,13)
• InChI Key： SSCHGFNXYGVLSG-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89000
• LogP: 1.80858

2-Chloro-N-(3-cyanophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides